Cas no 878432-15-6 (7-(4-bromophenyl)methyl-8-(4-ethylpiperazin-1-yl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)
7-(4-bromophenyl)methyl-8-(4-ethylpiperazin-1-yl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties
Names and Identifiers
-
- 1H-Purine-2,6-dione, 7-[(4-bromophenyl)methyl]-8-(4-ethyl-1-piperazinyl)-3,7-dihydro-3-methyl-
- 7-(4-bromophenyl)methyl-8-(4-ethylpiperazin-1-yl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
-
- Inchi: 1S/C19H23BrN6O2/c1-3-24-8-10-25(11-9-24)18-21-16-15(17(27)22-19(28)23(16)2)26(18)12-13-4-6-14(20)7-5-13/h4-7H,3,8-12H2,1-2H3,(H,22,27,28)
- InChI Key: CXQIGSXJHOOMHL-UHFFFAOYSA-N
- SMILES: N1(CC2=CC=C(Br)C=C2)C2=C(N(C)C(=O)NC2=O)N=C1N1CCN(CC)CC1
7-(4-bromophenyl)methyl-8-(4-ethylpiperazin-1-yl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2636-0488-2μmol |
7-[(4-bromophenyl)methyl]-8-(4-ethylpiperazin-1-yl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
878432-15-6 | 90%+ | 2μl |
$85.5 | 2023-07-06 | |
| Life Chemicals | F2636-0488-5μmol |
7-[(4-bromophenyl)methyl]-8-(4-ethylpiperazin-1-yl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
878432-15-6 | 90%+ | 5μl |
$94.5 | 2023-07-06 | |
| Life Chemicals | F2636-0488-10μmol |
7-[(4-bromophenyl)methyl]-8-(4-ethylpiperazin-1-yl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
878432-15-6 | 90%+ | 10μl |
$103.5 | 2023-07-06 | |
| Life Chemicals | F2636-0488-20μmol |
7-[(4-bromophenyl)methyl]-8-(4-ethylpiperazin-1-yl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
878432-15-6 | 90%+ | 20μl |
$118.5 | 2023-07-06 | |
| Life Chemicals | F2636-0488-1mg |
7-[(4-bromophenyl)methyl]-8-(4-ethylpiperazin-1-yl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
878432-15-6 | 90%+ | 1mg |
$81.0 | 2023-07-06 | |
| Life Chemicals | F2636-0488-2mg |
7-[(4-bromophenyl)methyl]-8-(4-ethylpiperazin-1-yl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
878432-15-6 | 90%+ | 2mg |
$88.5 | 2023-07-06 | |
| Life Chemicals | F2636-0488-3mg |
7-[(4-bromophenyl)methyl]-8-(4-ethylpiperazin-1-yl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
878432-15-6 | 90%+ | 3mg |
$94.5 | 2023-07-06 | |
| Life Chemicals | F2636-0488-4mg |
7-[(4-bromophenyl)methyl]-8-(4-ethylpiperazin-1-yl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
878432-15-6 | 90%+ | 4mg |
$99.0 | 2023-07-06 | |
| Life Chemicals | F2636-0488-5mg |
7-[(4-bromophenyl)methyl]-8-(4-ethylpiperazin-1-yl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
878432-15-6 | 90%+ | 5mg |
$103.5 | 2023-07-06 | |
| Life Chemicals | F2636-0488-10mg |
7-[(4-bromophenyl)methyl]-8-(4-ethylpiperazin-1-yl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
878432-15-6 | 90%+ | 10mg |
$118.5 | 2023-07-06 |
7-(4-bromophenyl)methyl-8-(4-ethylpiperazin-1-yl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
Additional information on 7-(4-bromophenyl)methyl-8-(4-ethylpiperazin-1-yl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
Introduction to 7-(4-bromophenyl)methyl-8-(4-ethylpiperazin-1-yl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione and Its Significance in Modern Medicinal Chemistry
7-(4-bromophenyl)methyl-8-(4-ethylpiperazin-1-yl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione, identified by its CAS number 878432-15-6, represents a compound of considerable interest in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential pharmacological properties and its role in the development of novel therapeutic agents. The compound's structure incorporates several key functional groups, including a bromophenyl moiety and an ethylpiperazine side chain, which are often integral to modulating biological activity.
The significance of this compound lies in its potential applications across various therapeutic domains. Recent advancements in drug discovery have highlighted the importance of purine derivatives in addressing a wide range of medical conditions. The presence of a purine core, flanked by substituents that enhance solubility and bioavailability, makes this molecule a promising candidate for further investigation. Specifically, the 7-(4-bromophenyl)methyl group and the 8-(4-ethylpiperazin-1-yl) moiety contribute to the compound's ability to interact with biological targets, potentially leading to the development of new treatments for diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.
In the context of contemporary research, the synthesis and characterization of this compound have been influenced by cutting-edge methodologies in organic chemistry. The development of efficient synthetic routes has enabled researchers to produce high-purity samples, which are essential for rigorous pharmacological testing. Techniques such as combinatorial chemistry and high-throughput screening have been instrumental in identifying derivatives with enhanced efficacy and reduced toxicity. These approaches align with the broader goal of accelerating the drug discovery process while maintaining high standards of quality and safety.
The pharmacological profile of 7-(4-bromophenyl)methyl-8-(4-ethylpiperazin-1-yl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione is another area of active investigation. Preliminary studies suggest that the compound exhibits properties that could make it valuable in treating conditions characterized by abnormal cell proliferation or neurotransmitter imbalances. The interplay between the bromophenyl group and the ethylpiperazine moiety is thought to modulate receptor binding affinity and selectivity, which are critical factors in determining a drug's therapeutic window. Further research is needed to fully elucidate these interactions and to explore potential mechanisms of action.
One particularly exciting aspect of this compound is its potential as a scaffold for structure-based drug design. By leveraging computational modeling techniques such as molecular docking and quantum mechanics simulations, researchers can predict how the molecule interacts with biological targets at an atomic level. This information is invaluable for optimizing lead compounds into viable drugs. The integration of these computational methods with experimental data has become a cornerstone of modern medicinal chemistry, enabling more targeted and efficient development processes.
The broader implications of this research extend beyond individual compounds to the advancement of chemical biology as a whole. The study of molecules like 7-(4-bromophenyl)methyl-8-(4-ethylpiperazin-1-yl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione contributes to our understanding of how structural features influence biological activity. This knowledge can be applied to designing future generations of drugs that are not only more effective but also better tolerated by patients. As such, this work represents a significant step forward in the quest to develop innovative therapeutics for unmet medical needs.
Moreover, the synthesis and application of this compound highlight the importance of interdisciplinary collaboration in pharmaceutical research. Chemists work hand-in-hand with biologists and pharmacologists to translate laboratory discoveries into clinical applications. This collaborative approach ensures that compounds like 7-(4-bromophenyl)methyl-8-(4-ethylpiperazin-1-yl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione are not only scientifically sound but also clinically relevant. Such partnerships are essential for driving progress in drug development and improving patient outcomes worldwide.
In conclusion,7-(4-bromophenyl)methyl-8-(4-ethylpiperazin-1-y l)-3-methyl -2 ,3 ,6 ,7 -tetrahydro -1 H -purine -2 ,6 -dione (CAS no 878432 -15 -6) stands as a testament to the ingenuity and perseverance of modern medicinal chemists. Its unique structural features and promising pharmacological properties make it a compelling subject for further research. As scientific methodologies continue to evolve,this compound will undoubtedly play a significant role in shaping the future landscape of therapeutic agents。The ongoing exploration into its potential applications underscores the dynamic nature of pharmaceutical research,where each discovery opens new avenues for innovation。
878432-15-6 (7-(4-bromophenyl)methyl-8-(4-ethylpiperazin-1-yl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)